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Compound of Interest

Compound Name: (-)SHIN2

Cat. No.: B12393324 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with (-)SHIN2. The following procedures are designed

to ensure the safe handling, use, and disposal of this compound, fostering a secure laboratory

environment.

Disclaimer: (-)SHIN2 is a specific isomer of the serine hydroxymethyltransferase (SHMT)

inhibitor, SHIN2. While its racemic mixture, (Rac)-SHIN2, is classified as a non-hazardous

substance, the toxicological properties of the pure (-)SHIN2 isomer have not been thoroughly

investigated.[1][2] Therefore, it is imperative to handle this compound with care, adhering to the

precautionary measures outlined below.

Compound Information
(-)SHIN2 is utilized as a click chemistry reagent, featuring an alkyne group that facilitates

copper-catalyzed azide-alkyne cycloaddition (CuAAc) reactions.[3][4] Its isomeric counterpart,

(+)SHIN2, is recognized as an inhibitor of serine hydroxymethyltransferase (SHMT) and has

demonstrated antileukemic properties.[3][4][5] Given that (-)SHIN2 is an isomer of a biologically

active compound, it should be handled with the appropriate caution for potentially bioactive

substances.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

(-)SHIN2 in a laboratory setting. Consistent and correct use of PPE is the primary defense
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against accidental exposure.[6][7][8]

Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Preparing

Solutions

Safety glasses

with side shields

or chemical

splash goggles.

Disposable nitrile

gloves.
Laboratory coat.

Not generally

required if

handled in a

well-ventilated

area or chemical

fume hood.

Conducting

Reactions (Click

Chemistry)

Chemical splash

goggles.

Disposable nitrile

gloves. Change

gloves

immediately if

contaminated.

Laboratory coat.

Work in a well-

ventilated

chemical fume

hood.

Handling Stock

Solutions

Safety glasses

with side shields.

Disposable nitrile

gloves.
Laboratory coat.

Not generally

required.

Cleaning and

Waste Disposal

Chemical splash

goggles.

Chemical-

resistant gloves

(e.g., nitrile).

Laboratory coat.
Not generally

required.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a standardized operational plan minimizes the risk of exposure and ensures the

integrity of the experiment.

1. Preparation and Planning:

Before handling, review the Safety Data Sheet (SDS) for (Rac)-SHIN2.[1]

Ensure that a designated workspace, preferably a chemical fume hood, is clean and

uncluttered.
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Verify that all necessary PPE is available and in good condition.[6]

Have a spill kit readily accessible.

2. Handling and Use:

Wear the appropriate PPE as specified in the table above.

When weighing the solid compound, do so in a chemical fume hood to avoid inhalation of

any dust particles.

Prepare solutions in a well-ventilated area or a chemical fume hood.

Avoid direct contact with the solid compound and its solutions.

After handling, wash hands thoroughly with soap and water.

3. Storage:

Store (-)SHIN2 in a tightly sealed container.

Recommended storage for the solid powder is at -20°C for up to 3 years and at 4°C for up to

2 years.

Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[3]

[5]

Disposal Plan
Proper disposal of (-)SHIN2 and associated materials is essential to prevent environmental

contamination and ensure a safe workplace.

Solid Waste: Dispose of solid (-)SHIN2 waste in a designated chemical waste container.

Liquid Waste: Collect all solutions containing (-)SHIN2 in a sealed, properly labeled

hazardous waste container. Do not pour down the drain.
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Contaminated Materials: Dispose of all contaminated materials, such as gloves, pipette tips,

and paper towels, in a designated solid chemical waste container.

Follow all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow for Handling (-)SHIN2
The following diagram illustrates the standard workflow for the safe handling and disposal of

(-)SHIN2.
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Workflow for Safe Handling and Disposal of (-)SHIN2

Preparation

Handling

Cleanup & Disposal

Review SDS

Don PPE

Prepare Workspace

Weigh Compound

Proceed to Handling

Prepare Solution

Perform Reaction

Decontaminate Workspace

Proceed to Cleanup

Dispose Liquid Waste Dispose Solid Waste

Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (-)SHIN2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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